(4E)-5-(4-hydroxy-3-methoxyphenyl)-4-[hydroxy-(3-methoxyphenyl)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione

• IUPAC Name: (4E)-5-(4-hydroxy-3-methoxyphenyl)-4-[hydroxy-(3-methoxyphenyl)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H22N2O6/c1-32-18-7-3-6-17(11-18)23(29)21-22(16-8-9-19(28)20(12-16)33-2)27(25(31)24(21)30)14-15-5-4-10-26-13-15/h3-13,22,28-29H,14H2,1-2H3/b23-21+
• InChI Key: LGTCBKQKTRJKKX-XTQSDGFTSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC(=C(C=C4)O)OC)O
• Isomeric SMILES: COC1=CC=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC(=C(C=C4)O)OC)/O
• Molecular Formula: C25H22N2O6
• Molecular Weight: 446.5 g/mol

Description

(4E)-5-(4-hydroxy-3-methoxyphenyl)-4-[hydroxy-(3-methoxyphenyl)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione is a useful research compound. Its molecular formula is C25H22N2O6 and its molecular weight is 446.459. The purity is usually 95%.
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Scientific Research Applications

Glycolic Acid Oxidase Inhibitors

Research on derivatives similar to the compound has been conducted, focusing on their role as inhibitors of glycolic acid oxidase (GAO). For instance, a study by Rooney et al. (1983) found that compounds with large lipophilic substituents are potent, competitive inhibitors of GAO in vitro. These findings were significant in reducing urinary oxalate levels in ethylene glycol-fed rats over a period of 58 days (Rooney et al., 1983).

Pyrrolidine-2,4-Dione Derivatives

Research by Mulholland, Foster, and Haydock (1972) involved the synthesis of pyrrolidine-2,4-dione (tetramic acid) and its derivatives. The study highlighted the methods to obtain these compounds and their potential applications in various fields, including medicinal chemistry (Mulholland, Foster, & Haydock, 1972).

Structure Analysis and Synthesis

The molecular structure and synthesis of related compounds have been a subject of study, as demonstrated by Lv et al. (2013). They synthesized and characterized novel pyrrolidene-2,5-dione derivatives, highlighting the importance of understanding the structural aspects of such compounds (Lv et al., 2013).

Polymer Solar Cells

In the field of materials science, research by Hu et al. (2015) explored the application of n-type conjugated polyelectrolytes with pyrrolo[3,4-c]pyrrole-1,4-dione units in polymer solar cells. This study highlights the potential of such compounds in improving the efficiency of solar energy conversion (Hu et al., 2015).

Schiff Bases and Crystal Structure

Opozda et al. (2006) investigated Schiff bases derived from 3,4-diaminopyridine, which are structurally related to the compound . They explored the molecular structure and hydrogen-bonded dimers, providing insights into the potential applications of these compounds in crystallography and material science (Opozda et al., 2006).